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Compound of Interest

Compound Name: Hpk1-IN-17

Cat. No.: B15144191

For researchers and scientists in the field of drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Hpk1-IN-17, a potent and selective inhibitor of Hematopoietic Progenitor Kinase 1
(HPK1). Adherence to these protocols is critical for minimizing exposure risk and ensuring the
integrity of your experiments.

Hpk1-IN-17 is a solid compound used in cancer research to selectively inhibit HPK1, a kinase
involved in immune cell signaling.[1][2][3] While specific safety data for Hpk1-IN-17 is not
readily available, the following guidelines are based on standard laboratory practices for
handling potent chemical compounds.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the first line of defense against chemical
exposure. A summary of recommended PPE for handling Hpk1-IN-17 is provided in the table
below.
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PPE Component Specification Purpose

) o Protects hands from direct
Hand Protection Nitrile gloves ]
contact with the compound.[4]

) Safety goggles with side- Protects eyes from splashes or
Eye Protection _ ) )
shields airborne particles.[4][5]

Protects skin and personal

Body Protection Laboratory coat clothing from contamination.[4]

[5]

] Recommended when handling
. _ NIOSH-approved respirator _
Respiratory Protection ( NO5) the powder outside of a fume
e.g.,
J hood to prevent inhalation.

It is crucial to follow proper procedures for putting on (donning) and taking off (doffing) PPE to
prevent cross-contamination.

Operational Plan: Handling and Storage
Engineering Controls:

o Ventilation: Always handle the solid form of Hpk1-IN-17 in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[5]

o Designated Area: Establish a designated area for handling Hpk1-IN-17 to prevent the spread
of contamination.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[5]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling.[5]

Prepare solutions in a fume hood. For in vivo studies, dissolution may require solvents such
as DMSO, PEG300, Tween-80, and saline.
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Storage:
o Store Hpk1-IN-17 in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

 Recommended storage temperature is typically -20°C for up to one month or -80°C for up to
six months for stock solutions to prevent degradation.[6]

Disposal Plan

All waste materials contaminated with Hpk1-IN-17, including gloves, disposable lab coats, and
cleaning materials, should be considered chemical waste.

e Containment: Place contaminated waste in a sealed, labeled container.

» Disposal: Dispose of chemical waste in accordance with your institution's and local
environmental regulations. Do not allow the substance to enter drains.[5]

Experimental Workflow: Donning and Doffing PPE

The following diagram illustrates the correct sequence for putting on and taking off personal
protective equipment to ensure safety and prevent contamination.

Doffing PPE (Taking Off)

1. Gloves [——®| 2. Goggles [—®>| 3. Lab Coat [~ 4. Respirator

Donning PPE (Putting On)

1. Lab Coat || 2. Respirator |—®| 3. Goggles [——®>| 4. Gloves

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. medchemexpress.com [medchemexpress.com]

3. HPK1-IN-17 | CAS#:2403600-07-5 | Chemsrc [chemsrc.com]

e 4. Personal Protective Equipment (PPE) — Biorisk Management [aspr.hhs.gov]
5. cdnl.sinobiological.com [cdnl.sinobiological.com]

6. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Hpk1-IN-17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144191#personal-protective-equipment-for-
handling-hpk1-in-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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